S-(1, 2, 2-Trichlorovinyl)-Glutathione
S-(1, 2, 2-Trichlorovinyl)-Glutathione
Brand Name:
Vulcanchem
CAS No.:
111574-85-7
VCID:
VC0196277
InChI:
InChI=1S/C12H16Cl3N3O6S/c13-9(14)10(15)25-4-6(11(22)17-3-8(20)21)18-7(19)2-1-5(16)12(23)24/h5-6H,1-4,16H2,(H,17,22)(H,18,19)(H,20,21)(H,23,24)/t5-,6-/m0/s1
SMILES:
C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
Molecular Formula:
C12H16Cl3N3O6S
Molecular Weight:
436.7 g/mol
S-(1, 2, 2-Trichlorovinyl)-Glutathione
CAS No.: 111574-85-7
Impurities
VCID: VC0196277
Molecular Formula: C12H16Cl3N3O6S
Molecular Weight: 436.7 g/mol
Purity: > 95%
| CAS No. | 111574-85-7 |
|---|---|
| Product Name | S-(1, 2, 2-Trichlorovinyl)-Glutathione |
| Molecular Formula | C12H16Cl3N3O6S |
| Molecular Weight | 436.7 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-(1,2,2-trichloroethenylsulfanyl)propan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C12H16Cl3N3O6S/c13-9(14)10(15)25-4-6(11(22)17-3-8(20)21)18-7(19)2-1-5(16)12(23)24/h5-6H,1-4,16H2,(H,17,22)(H,18,19)(H,20,21)(H,23,24)/t5-,6-/m0/s1 |
| Standard InChIKey | ZGVLZGGEFXEFQB-WDSKDSINSA-N |
| Isomeric SMILES | C(CC(=O)N[C@@H](CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)[C@@H](C(=O)O)N |
| SMILES | C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N |
| Canonical SMILES | C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Sequence | XXG |
| Synonyms | S-(1,2,2-trichlorovinyl)glutathione TCVG |
| PubChem Compound | 21119846 |
| Last Modified | Nov 11 2021 |
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